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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8111934

Get Quote

Part 1: Executive Summary
Dichloroglyoxime (1,2-dichloro-N,N'-dihydroxyethanediimidoyl dichloride) is a vicinal dioxime

derivative characterized by the substitution of the methine protons of glyoxime with chlorine

atoms. This modification significantly alters its electronic properties, making it a critical

precursor in the synthesis of high-energy nitrogen-rich heterocycles (such as furazans and

furoxans) and a specialized ligand in coordination chemistry.

Unlike its methylated analog (dimethylglyoxime), dichloroglyoxime offers unique reactivity due

to the presence of the labile C-Cl bonds, which serve as versatile handles for nucleophilic

substitution and cyclization reactions. This guide provides an exhaustive technical analysis of

its physicochemical properties, synthesis protocols, and applications in drug discovery and

materials science.

Part 2: Chemical Identity & Physicochemical
Properties[1][2]
Dichloroglyoxime exists primarily as a crystalline solid.[1][2] Its stability is contingent upon

storage conditions, as it is susceptible to hydrolytic degradation under basic conditions.
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Table 1: Physicochemical Specifications
Property Value Notes

IUPAC Name

(1E,2E)-N,N'-

dihydroxyethanediimidoyl

dichloride

Anti-configuration is most

stable

Common Name Dichloroglyoxime (DCG)
Also: Oxalohydroximoyl

chloride

CAS Number 2038-44-0

Molecular Formula C₂H₂Cl₂N₂O₂

Molecular Weight 156.95 g/mol

Melting Point 200 – 213 °C (Decomposes) Purity dependent

Density ~1.80 g/cm³
High density due to

halogenation

Solubility
Soluble in Ethanol, Ether,

Acetone
Poorly soluble in cold water

Appearance
White to pale orange/green

crystalline powder

Color variation indicates trace

oxidation

Part 3: Synthesis & Preparation Protocol
The synthesis of dichloroglyoxime typically proceeds via the direct chlorination of glyoxime.

This process requires precise temperature control to prevent the formation of hyper-chlorinated

byproducts or decomposition.

Mechanism of Synthesis
The reaction involves the electrophilic substitution of the methine hydrogen atoms on the

glyoxime backbone with chlorine, facilitated by an acidic medium.

Experimental Protocol: Chlorination of Glyoxime
Safety Warning:This procedure involves the use of Chlorine gas (
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) and Hydrochloric acid. Perform all operations in a functioning fume hood wearing appropriate
PPE (respiratory protection, gloves, goggles).

Reagent Preparation:

Dissolve 18.0 g of Glyoxime (C₂H₄N₂O₂) in 70 mL of 10% Hydrochloric Acid (HCl).

Ensure the solution is homogenous before proceeding.

Chlorination:

Cool the reaction vessel to 0–5 °C using an ice bath to control the exotherm.

Slowly bubble Chlorine gas (

) through the solution.

Maintain the gas flow for approximately 8 hours. The solution will gradually change color,

and a precipitate will begin to form.

Isolation:

Filter the resulting precipitate under vacuum.

Wash the filter cake with a small volume of ice-cold water to remove residual acid.

Recrystallization: Purify the crude product by recrystallizing from hot ethanol or an

ethanol/water mixture.

Validation:

Dry the crystals in a desiccator over

.

Confirm identity via Melting Point (target: ~200°C dec.) and IR spectroscopy (characteristic

O-H and C=N stretches).

Visualization: Synthesis Pathway
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The following diagram illustrates the synthetic route from Glyoxal to Dichloroglyoxime and its

subsequent divergence into energetic materials (Furazans) and Metal Complexes.
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Click to download full resolution via product page

Figure 1: Synthetic flowchart transforming Glyoxal to Dichloroglyoxime and its downstream

applications in materials science and coordination chemistry.

Part 4: Reactivity & Applications[6]
Coordination Chemistry (Ligand Behavior)
Dichloroglyoxime acts as a bidentate ligand (

-donor).[3] Upon deprotonation, it forms neutral, planar complexes with transition metals like
Nickel(II), Palladium(II), and Platinum(II).

Significance: The electron-withdrawing chlorine atoms reduce the electron density on the

nitrogen donors compared to dimethylglyoxime (DMG). This alters the redox potential of the

central metal, making these complexes useful for studying electronic effects in catalysis.

Analytical Use: Like DMG, it is used for the gravimetric determination of Nickel, though it is

less common due to the higher cost.

Precursor for Energetic Materials & Heterocycles
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In organic synthesis, the C-Cl bonds are highly reactive.

Furazan Synthesis: Treatment of dichloroglyoxime with dehydrating agents leads to the

formation of 3,4-dichlorofurazan, a high-energy intermediate used in the production of

explosives and propellants.

Tetrazole Synthesis: Reaction with sodium azide displaces the chlorines and cyclizes to form

bistetrazoles, which are investigated for their high nitrogen content and thermal stability.

Biological & Pharmaceutical Relevance[1][2][3][6][8][9]
Enzyme Inhibition: Dichloroglyoxime has been identified as a reversible, uncompetitive

inhibitor of Lysozyme (

).[2] This property is utilized in biochemical assays to probe enzyme kinetics and structural
dynamics.[2]

Antimicrobial Activity: It serves as an industrial biocide (slime control agent) in paper

manufacturing, demonstrating efficacy against biofilm-forming bacteria.

Visualization: Mechanism of Action (Lysozyme
Inhibition)
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Figure 2: Kinetic model of Lysozyme inhibition by Dichloroglyoxime, illustrating the

uncompetitive binding mechanism.

Part 5: Safety & Handling
Hazards: Dichloroglyoxime is an irritant to eyes, skin, and the respiratory system.

Stability: Thermal decomposition may release toxic gases, including nitrogen oxides (

) and hydrogen chloride (

).

Storage: Store in a cool, dry place away from strong bases and reducing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://www.benchchem.com/product/b8111934/docs?utm_src=pdf-body#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://www.benchchem.com/zh/product/b20624
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3855245.htm
https://www.echemi.com/products/pid_Seven10901-dichloroglyoxime.html
https://www.chemimpex.com/products/39331
https://www.nbinno.com/article/other-organic-chemicals/versatile-role-dimethylglyoxime-coordination-chemistry-dk
https://patents.google.com/patent/CN104276978A/en
http://patentimages.storage.googleapis.com/pdfs/2477a8d3ff0f9bebae4d/EP0636605A1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/135507761
https://www.benchchem.com/product/b8111934/docs?utm_src=pdf-body#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
http://patentimages.storage.googleapis.com/pdfs/2477a8d3ff0f9bebae4d/EP0636605A1.pdf
https://www.benchchem.com/product/b8111934?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://www.benchchem.com/zh/product/b20624
https://www.nbinno.com/article/other-organic-chemicals/versatile-role-dimethylglyoxime-coordination-chemistry-dk
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloroglyoxime
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3855245.htm
https://www.echemi.com/products/pid_Seven10901-dichloroglyoxime.html
https://www.chemimpex.com/products/39331
https://patents.google.com/patent/CN104276978A/en
https://patents.google.com/patent/CN104276978A/en
http://patentimages.storage.googleapis.com/pdfs/2477a8d3ff0f9bebae4d/EP0636605A1.pdf
https://www.benchchem.com/product/b8111934/docs#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
https://www.benchchem.com/product/b8111934/docs#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
https://www.benchchem.com/product/b8111934/docs#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
https://www.benchchem.com/product/b8111934/docs#technical-guide-dichloroglyoxime-chemical-identity-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8111934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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